Cas no 114067-96-8 (1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid)

• Product Name: 1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid
• CAS No: 114067-96-8
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD16666924
• CID: 3631046
• PubChem ID: 14031970
• Update Time: 2025-11-02

1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-(3-chlorophenyl)-
• 1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic acid
• 1-(3-CHLOROPHENYL)IMIDAZOLE-4-CARBOXYLIC ACID
• 1-(3-chlorophenyl)-1H-imidazole-4-carboxylicacid
• AKOS011333917
• 114067-96-8
• EN300-98189
• KS-8124
• SCHEMBL5509095
• E82421
• Z940824910
• CS-0202249
• 826-470-4
• PEA06796
• 1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid

• MDL： MFCD16666924
• Inchi： 1S/C10H7ClN2O2/c11-7-2-1-3-8(4-7)13-5-9(10(14)15)12-6-13/h1-6H,(H,14,15)
• InChI Key： HHWKHAWQTUZKNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 460.6±25.0 °C at 760 mmHg
• Flash Point: 232.4±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid

1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid (CAS 114067-96-8): A Versatile Chemical Building Block

1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid (CAS 114067-96-8) is an important organic compound with the molecular formula C10H7ClN2O2. This white to off-white crystalline powder has gained significant attention in pharmaceutical and material science research due to its unique structural features. The compound combines an imidazole carboxylic acid moiety with a 3-chlorophenyl group, creating valuable properties for various applications.

The 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid structure features a five-membered heterocyclic ring system that serves as an excellent scaffold for drug discovery. Researchers particularly value its imidazole-4-carboxylic acid derivatives for their potential biological activities. The presence of both carboxylic acid and aromatic chlorine substituents makes this compound a versatile intermediate in organic synthesis.

In pharmaceutical applications, CAS 114067-96-8 has shown promise as a precursor for developing novel therapeutic agents. The imidazole carboxylic acid moiety is known to participate in hydrogen bonding interactions, which is crucial for drug-receptor recognition. Current research trends focus on its potential in designing small molecule inhibitors targeting various enzymes, aligning with the growing interest in precision medicine approaches.

The synthesis of 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, reducing environmental impact while maintaining high yields. This aligns with the pharmaceutical industry's increasing focus on sustainable manufacturing practices.

Analytical characterization of 114067-96-8 employs advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows good stability under standard storage conditions, making it practical for research and industrial applications. Its physical properties, including melting point and solubility profile, have been well-documented in scientific literature.

Material scientists have explored 1-(3-chlorophenyl)imidazole derivatives for their potential in creating functional materials. The compound's ability to coordinate with metal ions makes it interesting for developing novel coordination polymers. This application area has gained momentum with the rising demand for advanced materials in electronics and energy storage technologies.

The global market for imidazole carboxylic acid compounds like CAS 114067-96-8 has shown steady growth, driven by pharmaceutical R&D investments. Suppliers typically offer this compound in research quantities with >95% purity, catering to academic and industrial laboratories. Recent patents highlight its utility in developing new chemical entities, particularly in therapeutic areas addressing unmet medical needs.

Quality control for 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid follows strict pharmaceutical standards. Batch-to-batch consistency is ensured through comprehensive analytical testing, including residual solvent analysis and chiral purity assessment when applicable. These quality measures respond to the pharmaceutical industry's heightened focus on impurity control in drug development.

Safety considerations for handling 114067-96-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during handling. Material Safety Data Sheets provide detailed information about storage conditions and handling procedures, reflecting the chemical industry's commitment to workplace safety.

Recent scientific publications have explored novel synthetic routes to 1-(3-chlorophenyl)imidazole-4-carboxylic acid derivatives, optimizing yield and purity. These developments address the growing need for efficient synthetic methodologies in medicinal chemistry. The compound's structural features continue to inspire research in fragment-based drug design approaches.

The future outlook for CAS 114067-96-8 appears promising, with potential applications expanding beyond traditional pharmaceutical uses. Emerging research explores its utility in agrochemicals and specialty chemicals, demonstrating the versatility of this chemical scaffold. As synthetic methodologies advance, we anticipate broader adoption of this compound in diverse research applications.

For researchers seeking 1-(3-chlorophenyl)-1H-imidazole-4-carboxylic acid suppliers, multiple specialty chemical manufacturers offer this compound with various packaging options. The competitive landscape has improved in recent years, with more suppliers entering the market to meet growing demand from pharmaceutical and academic research institutions.

In conclusion, 1-(3-Chlorophenyl)-1H-imidazole-4-carboxylic Acid (CAS 114067-96-8) represents a valuable chemical building block with diverse applications in drug discovery and material science. Its unique structural features and synthetic versatility ensure continued interest from the scientific community, particularly in developing novel therapeutic agents and functional materials.